BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Guide: Antibacterial Properties of
Aluminum Sesquichlorohydrate Against Skin
Flora

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Aluminum sesquichlorohydrate

Cat. No.: B080602

For Researchers, Scientists, and Drug Development Professionals

Abstract

Aluminum sesquichlorohydrate is a common active ingredient in antiperspirant and
deodorant formulations. Beyond its primary function of reducing sweat secretion, it is
understood to possess antimicrobial properties that contribute to its efficacy in controlling body
odor by targeting the cutaneous microbiota. This technical guide provides a comprehensive
overview of the current state of knowledge regarding the antibacterial activity of aluminum
sesquichlorohydrate against common skin flora. It summarizes the available quantitative
data, details relevant experimental protocols for assessing antimicrobial efficacy, and explores
the putative mechanisms of action. This document also highlights the existing gaps in the
literature to guide future research in this area.

Introduction

The human skin is colonized by a complex community of microorganisms, collectively known
as the skin flora. This microbiota, which includes bacteria such as Staphylococcus epidermidis,
Corynebacterium species, and Cutibacterium acnes (formerly Propionibacterium acnes), plays
a role in skin health and disease. In the context of personal hygiene, the metabolic activity of
certain skin bacteria on sweat and sebum components is the primary cause of body odor.

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b080602?utm_src=pdf-interest
https://www.benchchem.com/product/b080602?utm_src=pdf-body
https://www.benchchem.com/product/b080602?utm_src=pdf-body
https://www.benchchem.com/product/b080602?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080602?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Aluminum sesquichlorohydrate (Al2(OH)a4.5Cl1.5) is an aluminum salt complex used
extensively in antiperspirant products. Its primary mechanism of action is the formation of a
temporary plug within the sweat duct, physically blocking the release of sweat onto the skin
surface.[1] Additionally, aluminum salts are known to have an astringent effect and exhibit
antimicrobial activity, which is crucial for their function as deodorants.[2] This guide focuses on
the direct antibacterial effects of aluminum sesquichlorohydrate on resident skin bacteria.

Quantitative Antibacterial Data

The publicly available quantitative data on the direct antibacterial activity of aluminum
sesquichlorohydrate against specific skin microorganisms is limited. Much of the research
has focused on the broader category of aluminum salts, particularly aluminum chlorohydrate. It
is important to note that while related, the antibacterial efficacy can vary between different
aluminum salt complexes.

One of the primary sources of quantitative data comes from patent literature detailing the
antimicrobial efficacy of formulations containing aluminum sesquichlorohydrate. While this
provides valuable insight, the precise concentration of the active ingredient in the tested
formulations is not always explicitly stated, which is a limitation for direct comparison.
Antiperspirant formulations typically contain between 5% and 25% by weight of the active
aluminum salt.[3]

The following table summarizes available data for a composition containing aluminum
sesquichlorohydrate.

Table 1: Minimum Inhibitory Concentration (MIC) and Zone of Inhibition (ZOI) Data for a
Composition Containing Aluminum Sesquichlorohydrate
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Microorganism Test Result Citation
Micrococcus luteus MIC 1:125 dilution [3]
Propionibacterium o

MIC 1:625 dilution [3]
acnes
Corynebacterium o

) MIC 1:3125 dilution [3]

Xerosis
Micrococcus luteus yde] Data not specified [3]
Propionibacterium N

yde] Data not specified [3]
acnes
Corynebacterium N

yde] Data not specified [3]

Xerosis

Note: The dilutions were performed on the entire composition, and the exact percentage of
aluminum sesquichlorohydrate was not provided in the cited document.

In contrast, studies on the closely related aluminum chlorohydrate have shown no direct
antibacterial effect against Staphylococcus epidermidis, with a Minimum Inhibitory
Concentration (MIC) greater than 24,000 mg/L.[4] However, these studies suggest that
prolonged exposure to aluminum chlorohydrate may contribute to the development of antibiotic
resistance in S. epidermidis.[4]

Putative Mechanism of Antibacterial Action

The precise signaling pathways in skin flora that are disrupted by aluminum
sesquichlorohydrate have not been fully elucidated. However, based on the known chemistry
of aluminum salts and their effects on microbial cells, a multi-faceted mechanism of action can
be hypothesized. The primary antibacterial effects are likely not due to a single targeted
pathway but rather a combination of physicochemical stresses on the bacterial cell.[5]

The proposed mechanisms include:

 Disruption of the Cell Membrane: Aluminum ions (AlR*) can interact with the negatively
charged components of the bacterial cell membrane, such as phospholipids and proteins.
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This interaction can alter membrane fluidity and permeability, leading to a loss of cellular
integrity and function.[6]

« Inhibition of Metabolic Enzymes: Aluminum ions can act as competitive inhibitors for
essential divalent cations like magnesium (Mg?*) and iron (Fe2*), which are crucial cofactors
for many bacterial enzymes involved in metabolic pathways.[5] By displacing these essential
ions, aluminum can inhibit key cellular processes.

 Acidification of the Microenvironment: Aluminum salts in aqueous solution are acidic. This
localized reduction in pH can create an environment that is unfavorable for the growth and
enzymatic activity of many skin bacteria.[7]

e Binding to DNA: There is some evidence to suggest that aluminum can bind to the DNA of
microorganisms, which could interfere with DNA replication and transcription, ultimately
leading to cell death.[5]
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Hypothesized Antibacterial Mechanism of Aluminum Sesquichlorohydrate.

Experimental Protocols
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Standardized methods are essential for evaluating the antibacterial properties of aluminum
sesquichlorohydrate. The following protocols are adapted from established antimicrobial

susceptibility testing guidelines.

Minimum Inhibitory Concentration (MIC) Determination
(Broth Microdilution Method)

This method determines the lowest concentration of an antimicrobial agent that prevents the
visible growth of a microorganism.
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Preparation

Prepare serial dilutions of Aluminum Sesquichlorohydrate in appropriate broth medium (e.g., Tryptic Soy Broth). Prepare standardized inoculum of test microorganism (e.g., 0.5 McFarland standard).

Inoculation & Irpdéation

Inoculate each well of a 96-well microtiter plate with the bacterial suspension.

\ [

Add the diluted Aluminum Sesquichlorohydrate to the corresponding wells.

Include positive (broth + bacteria) and negative (broth only) controls.

A

Incubate the plate under appropriate conditions (e.g., 37°C for 24-48 hours).

Analysis

Visually or spectrophotometrically assess for turbidity (bacterial growth).

Y

Determine the MIC: the lowest concentration with no visible growth.

Click to download full resolution via product page

Workflow for Minimum Inhibitory Concentration (MIC) Testing.

Protocol Details:
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e Preparation of Aluminum Sesquichlorohydrate Stock Solution: A stock solution of
aluminum sesquichlorohydrate is prepared in a suitable sterile solvent (e.g., deionized
water). The solution should be filter-sterilized.

o Preparation of Microorganism: The test microorganism (e.g., S. epidermidis, C. xerosis) is
cultured on an appropriate agar medium. A suspension is then prepared in sterile saline or
broth and adjusted to a turbidity equivalent to a 0.5 McFarland standard.

o Broth Microdilution Assay: In a 96-well microtiter plate, serial twofold dilutions of the
aluminum sesquichlorohydrate stock solution are made in a suitable broth medium. The
standardized microbial suspension is then added to each well.

 Incubation: The plate is incubated under conditions optimal for the growth of the test
organism (e.g., 37°C for 24-48 hours; anaerobic conditions for C. acnes).

o MIC Determination: After incubation, the wells are examined for visible turbidity. The MIC is
recorded as the lowest concentration of aluminum sesquichlorohydrate that completely
inhibits growth.

Zone of Inhibition (ZOIl) Assay (Agar Disk Diffusion
Method)

This method assesses the extent of microbial growth inhibition by an antimicrobial agent
diffusing from a saturated disk into an agar medium.
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Preparation

Prepare standardized inoculum of test microorganism (e.g., 0.5 McFarland standard). Prepare sterile filter paper disks impregnated with a known concentration of Aluminum Sesquichlorohydrate.

Iwion & Incubation

Evenly swab the surface of an appropriate agar plate (e.g., Mueller-Hinton Agar) with the bacterial inoculum.

\ |

Aseptically place the impregnated disk onto the center of the agar surface.

A 4

Incubate the plate under appropriate conditions (e.g., 37°C for 18-24 hours).

Ana‘ VSiS

Measure the diameter of the clear zone (zone of inhibition) around the disk in millimeters.

Click to download full resolution via product page
Workflow for Zone of Inhibition (ZOI) Assay.
Protocol Details:

e Preparation of Inoculum: A standardized suspension of the test microorganism is prepared
as described for the MIC test.

« Inoculation of Agar Plate: The surface of an appropriate agar medium (e.g., Mueller-Hinton
agar) is uniformly inoculated with the microbial suspension using a sterile swab.

o Application of Test Substance: A sterile filter paper disk is impregnated with a known
concentration of aluminum sesquichlorohydrate solution and placed on the center of the
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inoculated agar plate.

 Incubation: The plate is incubated under suitable conditions.

o Measurement of ZOI: The diameter of the clear zone around the disk, where bacterial growth
is inhibited, is measured in millimeters.

Conclusion and Future Directions

Aluminum sesquichlorohydrate is an effective antiperspirant agent that also exhibits
antibacterial properties, contributing to its deodorant function. The putative mechanism of
action is likely a combination of cell membrane disruption, enzymatic inhibition, and localized
pH reduction.

However, there is a notable scarcity of publicly available, peer-reviewed data that specifically
quantifies the antibacterial efficacy of aluminum sesquichlorohydrate against a broad range
of clinically relevant skin flora. The existing data is often derived from studies of formulations
with proprietary compositions, making it difficult to ascertain the precise contribution of the
active ingredient.

Future research should focus on:

o Systematic MIC and MBC studies: Determining the MIC and Minimum Bactericidal
Concentration (MBC) of pure aluminum sesquichlorohydrate against a panel of skin
commensals and pathogens, including various species and strains of Staphylococcus,
Corynebacterium, and Cutibacterium.

e Mechanistic studies: Utilizing transcriptomic and proteomic approaches to identify the
specific cellular pathways and signaling cascades in skin bacteria that are affected by
aluminum sesquichlorohydrate.

 Investigation of antibiotic resistance: Further exploring the potential for aluminum salts to
induce or select for antibiotic-resistant strains within the skin microbiome.

A deeper understanding of the antibacterial properties of aluminum sesquichlorohydrate will
enable the development of more effective and targeted personal care products and provide
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valuable insights into the interactions between common cosmetic ingredients and the skin
microbiome.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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